Cas no 1146699-62-8 (4-Dibromomethyl-3-fluorobenzonitrile)
1146699-62-8 structure
Product Name:4-Dibromomethyl-3-fluorobenzonitrile
CAS No:1146699-62-8
MF:C8H4Br2FN
MW:292.930463790894
CID:2196576
PubChem ID:46856382
Update Time:2025-04-21
4-Dibromomethyl-3-fluorobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Dibromomethyl-3-fluorobenzonitrile
- 4-(Dibromomethyl)-3-fluorobenzonitrile
- S01-0635
- AKOS015917109
- DB-012119
- SCHEMBL7421257
- 1146699-62-8
- DTXSID20676802
- CS-0530006
-
- Inchi: 1S/C8H4Br2FN/c9-8(10)6-2-1-5(4-12)3-7(6)11/h1-3,8H
- InChI Key: UUDQIKQCSRPDKR-UHFFFAOYSA-N
- SMILES: BrC(C1C=CC(C#N)=CC=1F)Br
Computed Properties
- Exact Mass: 290.86900
- Monoisotopic Mass: 290.86945Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.97
- PSA: 23.79000
- LogP: 3.48578
4-Dibromomethyl-3-fluorobenzonitrile Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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